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Introduction
Fluorescent 2-deoxyglucose (2-DG) analogs are powerful tools for visualizing glucose uptake

in living cells and tissues. These molecules mimic glucose and are taken up by cells through

glucose transporters (GLUTs).[1][2][3] Once inside the cell, they are typically phosphorylated,

which traps them intracellularly, allowing for the assessment of glucose uptake activity. The

most widely used of these analogs is 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-

glucose (2-NBDG).[1][2][3][4] This and other fluorescent analogs provide a non-radioactive

alternative to traditional methods like the use of [18F]FDG in positron emission tomography

(PET), enabling researchers to study glucose metabolism at the single-cell level with high

spatial and temporal resolution.[1][2][3][5] Applications range from basic research in cell

metabolism to high-throughput screening for anti-cancer drugs.[1][5]

Fluorescent 2-DG Analogs: A Comparative Overview
Several fluorescent 2-DG analogs have been developed, each with distinct characteristics. The

choice of analog depends on the specific application, instrumentation available, and the
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biological system being studied.
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[9]

Cy5.5-2DG Cyanine 5.5 ~675 ~694 ~1089

Near-infrared
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suitable for in
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due to deeper
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penetration.

[1][2]
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potential.[1]
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Note: The bulky nature of some fluorophores may affect the transport and metabolism of the 2-

DG analog, and it is crucial to validate the uptake mechanism in the specific experimental

system.[9][10][11] For instance, the uptake of Cy5.5-2DG may not be mediated by GLUTs.[1][2]

Signaling Pathway of Glucose Uptake and 2-DG
Analog Transport
The uptake of glucose and its fluorescent analogs like 2-NBDG is primarily mediated by

glucose transporters (GLUTs). Once transported into the cell, 2-DG analogs are

phosphorylated by hexokinase, which traps them inside the cell. This accumulation is the basis

for imaging glucose uptake.
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Caption: Cellular uptake of glucose and fluorescent 2-DG analogs.
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Experimental Protocols
Protocol 1: In Vitro 2-NBDG Uptake Assay using
Fluorescence Microscopy
This protocol details the steps for visualizing 2-NBDG uptake in cultured cells.

Materials:

Cells of interest (e.g., U87MG glioblastoma cells)[1]

35 mm glass-bottom culture dishes[1]

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Glucose-free HEPES buffer (140 mM NaCl, 5 mM KCl, 20 mM HEPES, 2.5 mM MgSO4, 1

mM CaCl2, 2 mM sodium pyruvate, pH 7.4)[9]

2-NBDG stock solution (e.g., 1 mM in water)[12]

D-glucose (for competition assay)

Fluorescence microscope with appropriate filter sets (e.g., GFP/FITC)

Procedure:

Cell Seeding: Seed cells (e.g., 1 x 10^5 U87MG cells) onto 35 mm glass-bottom culture

dishes and culture for 24 hours.[1]

Cell Fasting (Optional but Recommended): To enhance 2-NBDG uptake, you can fast the

cells by incubating them in a glucose-free medium for a specific period (e.g., 20-60 minutes).

The optimal fasting time should be determined empirically for each cell line.[7]

Incubation with 2-NBDG:

Wash the cells with PBS.[1]
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Incubate the cells with 2-NBDG working solution (e.g., 10-50 µM in glucose-free medium)

for 10-30 minutes at 37°C.[1][4]

Competition Assay (Optional): To confirm GLUT-mediated uptake, pre-incubate cells with a

high concentration of D-glucose (e.g., 10-50 mM) for 30 minutes before adding the 2-NBDG

solution.[1]

Washing: After incubation, wash the cells three times with ice-cold PBS to remove

extracellular 2-NBDG.[1]

Imaging: Immediately image the cells using a fluorescence microscope. For 2-NBDG, use a

filter set with excitation around 475 nm and emission around 540 nm.[1][7]
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Workflow for In Vitro 2-NBDG Uptake Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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